N-(4-anilinophenyl)-3,4-dichlorobenzamide

• IUPAC Name: N-(4-anilinophenyl)-3,4-dichlorobenzamide
• InChI: InChI=1S/C19H14Cl2N2O/c20-17-11-6-13(12-18(17)21)19(24)23-16-9-7-15(8-10-16)22-14-4-2-1-3-5-14/h1-12,22H,(H,23,24)
• InChI Key: KAXFORPFQHVXMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H14Cl2N2O
• Molecular Weight: 357.2 g/mol

Description

N-(4-anilinophenyl)-3,4-dichlorobenzamide, commonly known as DCF, is a chemical compound that has been extensively studied in the field of scientific research. It is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have analgesic, anti-inflammatory, and antipyretic effects. DCF has been widely used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

DCF works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation, pain, and fever. By inhibiting COX activity, DCF reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
DCF has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of COX enzymes, which reduces the production of prostaglandins. DCF has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation. In addition, DCF has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

DCF has a number of advantages for use in laboratory experiments. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well understood. DCF is also readily available and relatively inexpensive. However, there are some limitations to the use of DCF in laboratory experiments. It has been shown to have some toxicity in certain cell types, and its effects may vary depending on the experimental conditions.

Future Directions

There are a number of future directions for research on DCF. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and treatment regimen for DCF in cancer patients. Another area of interest is the development of new formulations of DCF that can be administered orally or topically. Finally, there is a need for further studies to determine the long-term safety and efficacy of DCF in humans.

Scientific Research Applications

DCF has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. DCF has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.